5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C21H17BrN2OS/c22-17-10-8-16(9-11-17)18-13-26-20-19(18)21(25)24(14-23-20)12-4-7-15-5-2-1-3-6-15/h1-3,5-6,8-11,13-14H,4,7,12H2
• InChI Key: KBMMEOPJXMUNMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCN2C=NC3=C(C2=O)C(=CS3)C4=CC=C(C=C4)Br
• Molecular Formula: C21H17BrN2OS
• Molecular Weight: 425.3 g/mol

Description

5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of thienopyrimidines and has been found to exhibit promising biological activities, making it a subject of interest for researchers in various fields.

Mechanism of Action

The mechanism of action of 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies suggest that it works by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Research has shown that 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one exhibits various biochemical and physiological effects. For instance, it has been found to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent activity against various diseases and conditions. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for research on 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one. Some of these include:
1. Further studies on its mechanism of action to fully understand how it works.
2. Investigation of its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related diseases.
3. Development of new derivatives of this compound with improved potency and selectivity.
4. Examination of its pharmacokinetic and pharmacodynamic properties to determine its efficacy and safety in vivo.
5. Exploration of its potential as a diagnostic tool for detecting certain diseases.

Scientific Research Applications

Research on 5-(4-bromophenyl)-3-(3-phenylpropyl)thieno[2,3-d]pyrimidin-4(3H)-one has shown that it exhibits potent activity against various diseases and conditions. For instance, it has been found to inhibit the growth of cancer cells, making it a potential anti-cancer agent. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties, making it a possible treatment for inflammatory and oxidative stress-related diseases.